Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C15H13N5OS/c21-14(10-2-3-12-13(6-10)22-9-18-12)20-7-11(8-20)19-15-16-4-1-5-17-15/h1-6,9,11H,7-8H2,(H,16,17,19)
• InChI Key: FBZKXHJOMDIXCX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)N=CS3)NC4=NC=CC=N4
• Molecular Formula: C15H13N5OS
• Molecular Weight: 311.4 g/mol

Description

“Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” is a chemical compound that has been studied for its potential anticancer properties. It has been synthesized and evaluated for anticancer activity against various cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of these compounds is analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are determined by their C, H, and N analysis.

Scientific Research Applications

Antimicrobial Activity

. This suggests that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could potentially be used in the development of new antimicrobial drugs.

Antiretroviral Activity

. This indicates that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could be explored for its potential antiretroviral activity.

Antifungal Activity

. This suggests that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could have potential applications in antifungal treatments.

Antineoplastic Activity

. This suggests that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could be used in the development of new antineoplastic drugs.

Anti-inflammatory and Analgesic Activity

. This suggests that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could potentially be used in the development of new anti-inflammatory and analgesic drugs.

Antitumor Activity

. This suggests that “Benzo[d]thiazol-6-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” could be used in the development of new antitumor drugs.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Pyrimidine, another component of the compound, is an integral part of DNA and RNA, which imparts diverse pharmacological properties .

Mode of Action

For instance, indole derivatives are known to undergo electrophilic substitution due to excessive π-electrons delocalization .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

A compound with a similar structure was found to have highly favorable physicochemical and admet properties, leading to a predicted low oral dose in humans .

Result of Action

Compounds with similar structures have demonstrated significant antiviral and anti-inflammatory activities .

Future Directions

The future directions for the study of these compounds could involve further biological studies. They have shown potential in controlling both the cell proliferation and the invasion process in highly malignant breast cancers, and could be selected for further studies.